Cas no 2470436-70-3 (Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride)

• Product Name: Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride
• CAS No: 2470436-70-3
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5360026
• Update Time: 2025-07-21

Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride
• Z4578587084
• tricyclo[7.2.2.0,2,7]trideca-2,4,6-trien-8-amine hydrochloride

• Inchi： 1S/C13H17N.ClH/c14-13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)13;/h1-4,9-10,13H,5-8,14H2;1H
• InChI Key： VYXSSOSLNXJUQW-UHFFFAOYSA-N
• SMILES： Cl.NC1C2C=CC=CC=2C2CCC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 205
• Topological Polar Surface Area: 26

Additional information on Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride

Introduction to Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride (CAS No: 2470436-70-3)

Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride, identified by its CAS number 2470436-70-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This tricyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights into various biochemical pathways.

The molecular structure of Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride consists of a tricyclic system with a fused ring arrangement that includes three-membered and six-membered rings. This intricate bicyclic core imparts a high degree of rigidity to the molecule, which can influence its interactions with biological targets such as enzymes and receptors. The presence of amine functional groups further enhances its reactivity and potential for further chemical modification.

In recent years, there has been growing interest in tricyclic compounds due to their diverse pharmacological profiles. Studies have shown that such molecules can exhibit potent activity against a range of therapeutic targets, including kinases, proteases, and ion channels. The unique scaffold of Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride makes it a promising candidate for drug discovery efforts aimed at developing novel therapeutics for complex diseases.

One of the most compelling aspects of this compound is its potential to modulate intracellular signaling pathways. Research has indicated that it may interfere with key signaling cascades involved in inflammation, cell proliferation, and apoptosis. These pathways are frequently dysregulated in conditions such as cancer and autoimmune disorders, making Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride a valuable tool for investigating disease mechanisms and developing targeted interventions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is critical for formulation development and bioavailability studies. This improved solubility profile facilitates its use in preclinical and clinical trials, where bioavailability and pharmacokinetic properties are crucial determinants of therapeutic efficacy.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding affinity and interaction patterns of Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride with biological targets. These studies have provided insights into how the compound's structural features contribute to its biological activity and have guided the design of analogs with enhanced potency and selectivity.

In addition to its potential as a drug candidate itself, Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride serves as a valuable intermediate in synthetic chemistry. Its unique structural framework allows for the exploration of novel synthetic routes and the development of new methodologies for constructing complex organic molecules.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Researchers have developed sophisticated synthetic strategies to achieve high yields and purity levels necessary for pharmaceutical applications.

Evaluation of the pharmacological properties of Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride has revealed several interesting characteristics that make it an attractive therapeutic agent candidate. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways while maintaining low toxicity profiles.

The compound's mechanism of action appears to involve multiple interactions with cellular components beyond its primary target(s). This multifaceted approach may contribute to its broad-spectrum activity against various pathological conditions.

Ongoing research efforts are focused on optimizing the pharmacokinetic properties of this compound through structural modifications aimed at improving bioavailability and reducing off-target effects.

The development of novel drug candidates like Tricyclo[7.2.2.02,7]trideca-2,4,6-trien-8-amine;hydrochloride represents a significant advancement in medicinal chemistry and underscores the importance of innovative approaches in addressing unmet medical needs.